methyl 8-(4-chlorophenyl)-7-ethyl-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate

• IUPAC Name: methyl 8-(4-chlorophenyl)-7-ethyl-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• InChI: InChI=1S/C16H15ClN4O2/c1-4-12-13(10-5-7-11(17)8-6-10)15-19-18-14(16(22)23-3)9(2)21(15)20-12/h5-8H,4H2,1-3H3
• InChI Key: JACPIWCZNNMQEF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(N=NC2=C1C3=CC=C(C=C3)Cl)C(=O)OC)C
• Molecular Formula: C16H15ClN4O2
• Molecular Weight: 330.77 g/mol

Description

Methyl 8-(4-chlorophenyl)-7-ethyl-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is a useful research compound. Its molecular formula is C16H15ClN4O2 and its molecular weight is 330.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.0883534 g/mol and the complexity rating of the compound is 430. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Studies

Methyl 8-(4-chlorophenyl)-7-ethyl-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is involved in the synthesis of diverse heterocyclic compounds, demonstrating its utility in organic chemistry for creating novel molecular structures with potential biological activities. A general approach for synthesizing 8-acylamidopyrazolo[1,5-a]-1,3,5-triazines, which could be adapted for high-throughput synthesis, suggests its importance in medicinal chemistry and drug discovery processes (Raboisson et al., 2003). Moreover, the molecular dimensions of related compounds have been studied to understand aromatic delocalization and conformations, contributing to the field of crystallography and molecular design (Insuasty et al., 2008).

Antimicrobial Activities

The compound's derivatives have been explored for antimicrobial activities, indicating its potential as a precursor for developing new antimicrobial agents. Synthesis of novel 1,2,4-triazole derivatives from various ester ethoxycarbonylhydrazones and their screening for antimicrobial activities highlight the compound's applicability in addressing resistance issues and finding new therapeutic options (Bektaş et al., 2010).

Chemical Modifications and Reactions

Chemical reactions involving this compound and its analogs lead to the formation of various derivatives through modifications at specific sites on the molecule. This has implications for developing synthetic methodologies and understanding reaction mechanisms that are central to the advancement of organic chemistry (Ivanov, 2020).

Antitumor and Antimicrobial Potential

Compounds synthesized from this compound have been evaluated for their antitumor and antimicrobial potential, underscoring the significance of this molecule in the development of new therapeutic agents. Studies have shown that certain derivatives exhibit cytotoxic effects against cancer cell lines, presenting a promising avenue for anticancer research (Riyadh, 2011).